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Compound of Interest |

Compound Name: BMS-191011
CAS No.: 202821-81-6
Cat. No.: B1667175
Get Quote
. J

For researchers, scientists, and drug development professionals working with the potent
KCal.1l (BK) channel opener, BMS-191011, adherence to proper disposal protocols is
paramount for ensuring laboratory safety and environmental protection. In the absence of a
specific Safety Data Sheet (SDS) detailing disposal procedures, this guide provides essential
safety and logistical information based on best practices for the handling and disposal of
potent, non-volatile research compounds. All procedures outlined herein should be executed in
strict accordance with institutional, local, and national regulations. Consultation with your
institution's Environmental Health and Safety (EHS) office is mandatory before proceeding with
any disposal activities.

Key Chemical and Physical Properties of BMS-
191011

A thorough understanding of the chemical's properties is foundational to its safe handling and
disposal. The following table summarizes key quantitative data for BMS-191011.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1667175#bc-rfq
https://www.benchchem.com/product/b1667175/docs?utm_src=pdf-body#proper-disposal-of-bms-191011-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1667175/docs?utm_src=pdf-body#proper-disposal-of-bms-191011-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1667175/docs?utm_src=pdf-body#proper-disposal-of-bms-191011-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1667175/docs?utm_src=pdf-body#proper-disposal-of-bms-191011-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value

3-[(5-Chloro-2-hydroxyphenyl)methyl]-5-[4-

Chemical Name (trifluoromethyl)phenyl]-1,3,4-oxadiazol-2(3H)-
one[1]{2][3][4]
Molecular Formula C16H10CIF3N203[2][4]
Molecular Weight 370.71 g/mol [1][4]
CAS Number 202821-81-6[2][4]
Appearance White solid[4]
N Soluble in DMSO (up to 100mM) and ethanol
Solubility
(up to 15mM)[2]
Store solid at room temperature.[2][4] Store
Storage

solutions at -20°C for up to one month.[2]

Standard Operating Procedure for the Disposal of
BMS-191011

The following step-by-step protocol is a general guideline for the safe disposal of BMS-191011
and associated contaminated materials.

Personal Protective Equipment (PPE) Requirement:
o Gloves: Chemically resistant nitrile gloves.
o Eye Protection: Safety glasses with side shields or goggles.

o Lab Coat: A standard laboratory coat is required.

Disposal of Solid, Unused BMS-191011:

e Consult EHS: Prior to initiating any disposal procedure, contact your institution's EHS office
for guidance specific to potent chemical compounds.
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Packaging: Keep the compound in its original, securely sealed container. If repackaging is
necessary, use a compatible container that is clearly labeled with the chemical name ("BMS-
191011"), CAS number (202821-81-6), and appropriate hazard warnings.

Waste Stream: This compound must be disposed of as hazardous chemical waste through
your institution's designated waste management program. Do not mix with other waste
streams unless explicitly approved by your EHS office.

Institutional Pickup: Arrange for the collection and disposal of the hazardous waste container
through your institution's EHS-approved waste pickup service.

Disposal of BMS-191011 Solutions (e.g., in DMSO or
ethanol):

Waste Collection: All solutions containing BMS-191011 must be collected in a dedicated,
sealed, and clearly labeled hazardous waste container. The label must specify all
components, including the solvent (e.g., DMSO) and the solute (BMS-191011), with their
approximate concentrations.

No Drain Disposal: Under no circumstances should solutions containing BMS-191011 be
poured down the drain.

Institutional Pickup: Schedule a pickup for the hazardous waste container with your
institution's EHS office.

Decontamination of Glassware and Surfaces:

Initial Rinse: Contaminated glassware and surfaces should first be rinsed with a suitable
solvent capable of solubilizing BMS-191011, such as ethanol or DMSO. This rinsate must be
collected and treated as hazardous waste.

Secondary Wash: Following the initial rinse, wash the glassware and surfaces with a suitable
laboratory detergent and water.

Final Rinse: Perform a thorough final rinse with water.

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process and workflow for the proper
disposal of BMS-191011.

BMS-191011 Disposal Workflow
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Caption: Workflow for the safe disposal of BMS-191011.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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